2-{3-[(4,6-dimethylpyrimidin-2-yl)amino]-5-oxo-1-(prop-2-en-1-yl)-2-thioxoimidazolidin-4-yl}-N-(4-ethoxyphenyl)acetamide

• Molecular Formula: C22H26N6O3S
• Molecular Weight: 454.5 g/mol
• IUPAC Name: 2-[3-[(4,6-dimethylpyrimidin-2-yl)amino]-5-oxo-1-prop-2-enyl-2-sulfanylideneimidazolidin-4-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C22H26N6O3S/c1-5-11-27-20(30)18(13-19(29)25-16-7-9-17(10-8-16)31-6-2)28(22(27)32)26-21-23-14(3)12-15(4)24-21/h5,7-10,12,18H,1,6,11,13H2,2-4H3,(H,25,29)(H,23,24,26)
• InChI Key: CSUUDGWHOCOQAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2C(=O)N(C(=S)N2NC3=NC(=CC(=N3)C)C)CC=C

Description

• This compound is a mouthful, so let’s break it down. It belongs to the class of sulfonamides, which are organic compounds containing a sulfur atom bonded to an amino group (–NH₂) and a benzene ring.
• The full name suggests that it contains a pyrimidine ring (with dimethyl and amino substituents), a thioxoimidazolidin ring, and an ethoxyphenyl group.
• Sulfonamides often serve as corrosion inhibitors, pharmaceutical agents, and intermediates in organic synthesis .

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature. similar compounds with pyrimidine and sulfonamide moieties can be synthesized through various methods.
• Industrial production methods would likely involve multi-step processes, including cyclization reactions and functional group transformations.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions could lead to modified derivatives or functionalized versions of the compound.

Scientific Research Applications

Biology and Medicine: Exploring its pharmacological properties, potential as an enzyme inhibitor, or antimicrobial activity.

Industry: Assessing its use as a corrosion inhibitor for metals or as a building block in organic synthesis.

Mechanism of Action

• The compound’s mechanism of action would depend on its specific application. For instance:
  • As a corrosion inhibitor, it likely forms a protective layer on metal surfaces, reducing corrosion rates.
  • In biological systems, it could interact with enzymes, receptors, or other biomolecules.

Comparison with Similar Compounds

• Unfortunately, I don’t have direct information on similar compounds with the exact structure you provided. related sulfonamides and pyrimidine derivatives exist.

Similar Compounds:

Remember, the compound you’ve mentioned is intriguing, and further research could uncover more about its properties and applications